2-(4-tert-Butylphenyl)-4,5-dimethylthiazole
Overview
Description
2-(4-tert-Butylphenyl)-4,5-dimethylthiazole (2-TBPT) is an organic compound with a wide range of applications in the life sciences, including in the synthesis of pharmaceuticals, as an inhibitor of enzymes, and as a potential therapeutic agent. 2-TBPT is an aromatic thiazole derivative, containing a phenyl group and two methyl substituents on the thiazole ring. It is a colorless solid that is soluble in organic solvents and has a boiling point of 220 °C.
Scientific Research Applications
Fungicidal Activity : Mao, H., Song, H., & Shi, D.-Q. (2012) conducted a study on a series of compounds including 2-(4-tert-butylphenyl)-4,5-dimethylthiazole derivatives. They found these compounds exhibited moderate to good fungicidal activities, with some showing significant inhibition against specific fungal strains such as Fusarium oxysporum and Cercospora arachidicola Hori (Mao, H., Song, H., & Shi, D.-Q., 2012).
Anti-Inflammatory Agents : Mullican, M. D., Wilson, M., et al. (1993) reported the design of thiadiazole derivatives, including those with a 2-(4-tert-butylphenyl)-4,5-dimethylthiazole structure. These compounds were potent inhibitors of 5-lipoxygenase and cyclooxygenase, demonstrating anti-inflammatory properties in rat models (Mullican, M. D., Wilson, M., et al., 1993).
Organic Light Emitting Diodes (OLEDs) : Emmerling, F., Orgzall, I., et al. (2012) explored the structure-property relationships of 2,5-disubstituted-1,3,4-oxadiazoles, including 2-(4-biphenylyl)-5-(4-tert-butylphenyl)-1,3,4-oxadiazole. These compounds are used as electron transport materials in OLEDs, contributing to the enhancement of device performance (Emmerling, F., Orgzall, I., et al., 2012).
Light Emitting Diode Applications : Zhang, Z., Chen, Y.-A., et al. (2016) studied thiazolo[5,4-d]thiazole derivatives, including those with 4-tert-butylphenyl groups. These compounds exhibited reversible excited-state intramolecular proton transfer and were used to fabricate white organic light emitting diodes (WOLEDs) (Zhang, Z., Chen, Y.-A., et al., 2016).
properties
IUPAC Name |
2-(4-tert-butylphenyl)-4,5-dimethyl-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NS/c1-10-11(2)17-14(16-10)12-6-8-13(9-7-12)15(3,4)5/h6-9H,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZIUEQDFUVLIFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)C(C)(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-tert-Butylphenyl)-4,5-dimethylthiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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